Cas no 449739-61-1 (4-oxo-3-phenyl-4H-chromen-7-yl 4-fluorobenzoate)

• Product Name: 4-oxo-3-phenyl-4H-chromen-7-yl 4-fluorobenzoate
• CAS No: 449739-61-1
• MF: C₂₂H₁₃FO₄
• MW: 360.334629774094
• CID: 5554743
• Update Time: 2025-10-30

4-oxo-3-phenyl-4H-chromen-7-yl 4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-3-phenyl-4H-chromen-7-yl 4-fluorobenzoate

• Inchi： 1S/C22H13FO4/c23-16-8-6-15(7-9-16)22(25)27-17-10-11-18-20(12-17)26-13-19(21(18)24)14-4-2-1-3-5-14/h1-13H
• InChI Key： HBSMPRIKKMUCQE-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC=C(C1=CC=CC=C1)C2=O)(=O)C1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 4-oxo-3-phenyl-4H-chromen-7-yl 4-fluorobenzoate

Comprehensive Overview of 4-oxo-3-phenyl-4H-chromen-7-yl 4-fluorobenzoate (CAS No. 449739-61-1)

The compound 4-oxo-3-phenyl-4H-chromen-7-yl 4-fluorobenzoate (CAS No. 449739-61-1) is a fluorinated derivative of chromenone, a class of organic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. This specific molecule combines a chromenone core with a 4-fluorobenzoate ester group, making it a subject of interest in drug discovery and chemical research. Its unique structure, characterized by the presence of a phenyl ring and a fluorine atom, contributes to its potential biological activity and physicochemical properties.

In recent years, researchers have focused on fluorinated chromenones due to their enhanced bioavailability and metabolic stability compared to non-fluorinated analogs. The incorporation of fluorine into organic molecules, a strategy known as fluorine chemistry, has gained traction in medicinal chemistry. This trend aligns with the growing demand for bioactive compounds with improved pharmacokinetic profiles. The 4-oxo-3-phenyl-4H-chromen-7-yl 4-fluorobenzoate exemplifies this approach, as the 4-fluorobenzoate moiety may influence its binding affinity to biological targets.

The synthesis of CAS No. 449739-61-1 typically involves the esterification of 7-hydroxy-3-phenyl-4H-chromen-4-one with 4-fluorobenzoyl chloride under controlled conditions. This reaction highlights the importance of esterification techniques in modern organic synthesis. Researchers often optimize such processes to achieve high yields and purity, as these factors are critical for subsequent applications in drug development or material science.

From a structural perspective, the chromenone scaffold in 4-oxo-3-phenyl-4H-chromen-7-yl 4-fluorobenzoate is analogous to naturally occurring flavonoids, which are widely studied for their antioxidant and anti-inflammatory properties. This similarity has sparked interest in exploring its potential biological activities, particularly in the context of oxidative stress-related disorders. However, it is important to note that the 4-fluorobenzoate modification may alter its interaction with biological systems compared to parent flavonoids.

In the field of materials chemistry, derivatives like 449739-61-1 have been investigated for their optical properties. The conjugated system of the chromenone core, combined with the electron-withdrawing effect of the fluorine atom, may result in interesting fluorescence characteristics. These properties make it potentially valuable for applications in organic electronics or as a fluorescent probe in biochemical assays.

The growing interest in sustainable chemistry has also influenced research on compounds like 4-oxo-3-phenyl-4H-chromen-7-yl 4-fluorobenzoate. Scientists are exploring greener synthesis routes, including catalytic methods and solvent-free conditions, to produce such molecules with reduced environmental impact. This aligns with current industry trends toward green chemistry principles and the development of eco-friendly synthetic protocols.

Analytical characterization of CAS No. 449739-61-1 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are essential for verifying the compound's structure and purity, particularly when it is intended for research or development purposes. The fluorine atom in the molecule provides a distinct signature in 19F NMR, which is particularly useful for structural elucidation and purity assessment.

In the context of intellectual property, compounds like 4-oxo-3-phenyl-4H-chromen-7-yl 4-fluorobenzoate are often protected by patents when novel applications are discovered. The pharmaceutical industry in particular monitors such developments closely, as small modifications to known scaffolds can lead to valuable drug candidates. The presence of both chromenone and fluorobenzoate moieties in this molecule makes it an interesting case study in structure-activity relationship (SAR) investigations.

From a safety perspective, while 449739-61-1 is not classified as hazardous under standard regulations, proper handling procedures should always be followed when working with any chemical compound. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas. Such precautions are part of standard laboratory safety protocols and reflect the broader scientific community's commitment to responsible research practices.

The future research directions for 4-oxo-3-phenyl-4H-chromen-7-yl 4-fluorobenzoate may include further exploration of its biological activities, optimization of its synthetic route, and investigation of its potential applications in material science. As the scientific community continues to explore fluorinated organic compounds, molecules like this will likely remain important subjects of study in both academic and industrial settings.